Cas no 494763-49-4 (methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate)

• Product Name: methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate
• CAS No: 494763-49-4
• MF: C₉H₁₂N₂O₄S
• MW: 244.267580986023
• CID: 4714646
• PubChem ID: 18366602
• Update Time: 2025-05-23

methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl [(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)thio]acetate
• JVQGWRQXZNFKCB-UHFFFAOYSA-N
• Methyl 2-[(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)thio]acetate
• acetic acid, [(1,2,3,6-tetrahydro-1,3-dimethyl-2,6-dioxo-4-pyrimidinyl)thio]-, methyl ester
• methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate

• Inchi： 1S/C9H12N2O4S/c1-10-6(12)4-7(11(2)9(10)14)16-5-8(13)15-3/h4H,5H2,1-3H3
• InChI Key： JVQGWRQXZNFKCB-UHFFFAOYSA-N
• SMILES： S(CC(=O)OC)C1=CC(N(C)C(N1C)=O)=O

Computed Properties

• Exact Mass: 244.05177804g/mol
• Monoisotopic Mass: 244.05177804g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92.2
• XLogP3: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate

Methyl 2-(1,3-Dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate (CAS No. 494763-49-4): An Overview

Methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate (CAS No. 494763-49-4) is a compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives and is characterized by its sulfur-containing acetate ester moiety. The molecular formula of this compound is C₁₀H₁₅N₃O₄S, and it has a molecular weight of 265.30 g/mol.

The structure of methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate is composed of a central pyrimidine ring with two methyl groups and two keto groups attached at the 1 and 6 positions. The sulfur atom is bonded to the acetate ester group, which is further attached to a methyl group. This unique arrangement of functional groups contributes to the compound's stability and reactivity in various chemical and biological environments.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of this compound. One of the key areas of interest is its antiviral properties. Studies have shown that methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate exhibits potent antiviral activity against several RNA viruses, including influenza virus and hepatitis C virus (HCV). The mechanism of action involves the inhibition of viral replication through interference with key viral enzymes and pathways.

Beyond its antiviral properties, this compound has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-α and IL-6 in activated immune cells. This suggests that methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of this compound have also been studied in detail. Research has shown that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. This makes it a promising candidate for further development as an oral therapeutic agent. Additionally, its low toxicity profile in preclinical studies supports its potential for safe use in humans.

In the context of drug discovery and development, methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate has been used as a lead compound for the design and synthesis of novel derivatives with enhanced biological activities. Structure-activity relationship (SAR) studies have identified key structural modifications that can improve the potency and selectivity of these derivatives against specific targets.

The synthesis of methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate involves several steps that are well-documented in the literature. One common approach involves the condensation of dimethyl urea with an appropriate aldehyde or ketone to form the pyrimidine ring followed by subsequent functional group modifications to introduce the sulfur-containing acetate ester moiety. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

In conclusion, methyl 2-(1,3-dimethyl-2,6-dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)sulfanylacetate (CAS No. 494763-49-4) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.